Cas no 98002-42-7 (2-(1,3-thiazol-4-yl)-1H-benzoimidazole)
98002-42-7 structure
Product Name:2-(1,3-thiazol-4-yl)-1H-benzoimidazole
CAS No:98002-42-7
MF:C10H7N3S
MW:201.247679948807
CID:1002332
Update Time:2024-02-06
2-(1,3-thiazol-4-yl)-1H-benzoimidazole Chemical and Physical Properties
Names and Identifiers
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- 2-(1,3-thiazol-4-yl)-1H-benzoimidazole
- Ai3-50598
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- Inchi: 1S/C10H7N3S/c1-2-4-8-7(3-1)12-10(13-8)9-5-14-6-11-9/h1-6H,(H,12,13)
- InChI Key: WJCNZQLZVWNLKY-UHFFFAOYSA-N
- SMILES: C1(C2=CSC=N2)NC2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 201.036068
- Monoisotopic Mass: 201.036068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 69.8
Experimental Properties
- Melting Point: 304-305 deg C
2-(1,3-thiazol-4-yl)-1H-benzoimidazole Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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